Benzene, 1-fluoro-3-(2-propen-1-yloxy)-
Cat. No. B3119859
Key on ui cas rn:
2560-98-7
M. Wt: 152.16 g/mol
InChI Key: WTUUABQVRKOWKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04801717
Procedure details
3-fluoro-phenol was reacted with allyl bromide to form 3-fluoro-allyloxy-benzene with a refractive index of nD23 =1.4985 which was reacted with nitric acid to obtain 2-allyloxy-4-fluoro-nitro-benzene with a refractive index of nD23 =1.5432 which was reacted as in Example 1 to obtain 0-(4-nitro-3-allyloxy-phenyl)-hydroxylamine melting at 94°-95° C.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[CH:6][CH:7]=1.[CH2:9](Br)[CH:10]=[CH2:11]>>[F:1][C:2]1[CH:3]=[C:4]([O:8][CH2:11][CH:10]=[CH2:9])[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=C)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=C(C=CC1)OCC=C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
